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Compound of Interest

Compound Name: Cyclooctanol

Cat. No.: B1193912 Get Quote

The proper disposal of cyclooctanol is critical for ensuring laboratory safety and environmental

compliance. As a combustible liquid, cyclooctanol requires careful handling and adherence to

hazardous waste regulations. This guide provides detailed, step-by-step procedures for its safe

disposal, tailored for researchers, scientists, and drug development professionals. Adherence

to these protocols will help maintain a safe laboratory environment and prevent chemical

hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to take the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a laboratory coat.[1]

Ventilation: Conduct all handling and disposal preparations in a well-ventilated area, such as

a chemical fume hood, to avoid inhalation of vapors.[1]

Ignition Sources: Cyclooctanol is a combustible liquid.[1] Keep it away from all potential

ignition sources, including heat, sparks, open flames, and hot surfaces.[2] Use non-sparking

tools when handling containers.
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Spill Management: In the event of a small spill, use absorbent pads from a chemical spill kit

to clean the area. For larger spills, evacuate the area, alert others, and contact your

institution's Environmental Health and Safety (EHS) department immediately.[3]

Operational Disposal Plan: Step-by-Step Procedures
The disposal of cyclooctanol must be managed through your institution's EHS or hazardous

waste program.[4] Never pour cyclooctanol down the drain or dispose of it in regular trash.[3]

[5] Intentional dilution of chemical waste as a substitute for proper disposal is illegal.[3]

Step 1: Waste Identification and Classification
Cyclooctanol must be treated as a hazardous waste.[6] Although its flash point of 86 °C

(186.8 °F) classifies it as a combustible liquid rather than a more volatile flammable liquid, it

must be managed according to hazardous waste protocols.[1][7] Chemical waste generators

are responsible for correctly classifying their waste in consultation with local, regional, and

national regulations.[1]

Step 2: Waste Collection and Containerization
Proper containment is crucial for the safe accumulation of chemical waste.

Select a Compatible Container: Use a container that is compatible with cyclooctanol. The

original container is often a suitable choice.[6] Ensure the container is in good condition, free

from leaks, and has a secure, tightly fitting cap.[6]

Label the Container: The container must be clearly labeled.[6] The label should include:

The words "HAZARDOUS WASTE"[6]

The full chemical name: "Cyclooctanol"[6]

The concentration or percentage of each chemical constituent if it is part of a mixture.[6]

The date when waste was first added to the container.

Step 3: Storage
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Store the designated hazardous waste container in a designated Satellite Accumulation Area

(SAA).[6]

Secure Storage: Keep the container tightly capped at all times, except when adding waste.

[6]

Segregation: Store the cyclooctanol waste container away from incompatible materials,

particularly strong oxidizing agents.[3]

Secondary Containment: It is best practice to keep the waste container in a secondary

containment tray to prevent the spread of potential leaks or spills.

Step 4: Arrange for Professional Disposal
Once the container is full or the project is complete, arrange for its removal by your institution's

EHS department.

Request Pickup: Submit a hazardous waste pickup request form as required by your

institution.[6]

Do Not Transport: Do not attempt to transport the hazardous waste off-site yourself. Disposal

must be handled by a certified and approved waste disposal plant.[1]

Quantitative Data for Cyclooctanol
The following table summarizes key quantitative data for cyclooctanol, which is essential for

its safe handling and disposal.
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Property Value Citation(s)

CAS Number 696-71-9 [1]

Molecular Formula C₈H₁₆O [2]

Physical State Liquid [2]

Flash Point 86 °C / 186.8 °F [1][7]

Autoignition Temperature 300 °C / 572 °F [1][7]

Density 0.97 g/cm³ at 20 °C [7]

Boiling Point 209 °C / 408.2 °F at 1013 hPa [7]

Solubility in Water 5.4 g/L [7]

Experimental Protocols and Workflows
The proper disposal of cyclooctanol follows a standardized workflow designed to ensure

safety and regulatory compliance. The logical relationship for this procedure is illustrated in the

diagram below.
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Caption: Workflow for the safe disposal of cyclooctanol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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